Cas no 150281-46-2 (3-(Pyrrolidin-3-yl)pyridine)

• Product Name: 3-(Pyrrolidin-3-yl)pyridine
• CAS No: 150281-46-2
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD20441975
• CID: 1003836
• PubChem ID: 3613651
• Update Time: 2025-10-29

3-(Pyrrolidin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Pyrrolidin-3-yl)pyridine
• 3-(3-Pyrrolidinyl)pyridine dihydrochloride
• 3-(Pyridin-3-yl)pyrrolidine
• 3-(Pyrrolidin-3-yl)pyridine hydrochloride
• 3-Pyrrolidin-3-ylpyridine
• C9H14Cl2N2
• 3-(3-pyrrolidinyl)pyridine
• 3-pyridin-3-yl-pyrrolidine
• 3-pyrrolidin-3-yl-pyridine
• 3-Pyrrolidine-3-yl pyridine
• 3-Pyrrolidinopyridine oxalate
• Pyridine, 3-(3-pyrrolidinyl)-, (+)- (9CI)
• EN300-69088
• CS-0200205
• 3-(3-pyrrolidinyl)-pyridine
• J-510970
• 150281-46-2
• AKOS009158456
• 498548-09-7
• A827881
• 3-(3-pyrrolidinyl) pyridine
• MFCD01862540
• 498548-11-1
• TS-01949
• JNZDYUPZUHCHFK-UHFFFAOYSA-N
• (+)-3-(Pyrrolidin-3-yl)pyridine
• Pyridine, 3-(3-pyrrolidinyl)-
• Pyridine,3-(3-pyrrolidinyl)-, (+)-
• AR1448
• A884176
• DTXSID80933903
• (4-Pyrrolidin-3-Yl)pyridine
• SB33786
• SCHEMBL717702
• DB-011099
• F2148-0158

• MDL： MFCD20441975
• Inchi： 1S/C9H12N2/c1-2-8(6-10-4-1)9-3-5-11-7-9/h1-2,4,6,9,11H,3,5,7H2
• InChI Key： JNZDYUPZUHCHFK-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=NC=CC=2)C1

Computed Properties

• Exact Mass: 148.1
• Monoisotopic Mass: 148.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9A^2
• XLogP3: 0.6

Experimental Properties

• Color/Form: Solid
• Density: 1.042
• Boiling Point: 267.4°C at 760 mmHg
• Flash Point: 115.5°C
• Refractive Index: 1.536
• PSA: 24.92000
• LogP: 2.28930

3-(Pyrrolidin-3-yl)pyridine Security Information

• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280;P305+P351+P338;P310
• HazardClass：IRRITANT
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines

Additional information on 3-(Pyrrolidin-3-yl)pyridine

3-(Pyrrolidin-3-yl)pyridine (CAS No. 150281-46-2): A Versatile Building Block in Modern Pharmaceutical and Chemical Research

The compound 3-(Pyrrolidin-3-yl)pyridine (CAS No. 150281-46-2) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry, drug discovery, and material science. Its unique structural features, combining a pyridine ring with a pyrrolidine moiety, make it a valuable scaffold for designing novel bioactive molecules. Researchers and industry professionals frequently search for terms like "3-(Pyrrolidin-3-yl)pyridine synthesis", "CAS 150281-46-2 applications", and "pyrrolidine-pyridine derivatives", reflecting its growing relevance in cutting-edge research.

One of the most compelling aspects of 3-(Pyrrolidin-3-yl)pyridine is its role as a pharmacophore in central nervous system (CNS) drug development. The pyrrolidine ring contributes to enhanced blood-brain barrier permeability, while the pyridine moiety offers hydrogen-bonding capabilities critical for target engagement. Recent studies highlight its potential in addressing neurodegenerative diseases, a topic of immense public interest given the global rise in conditions like Alzheimer's and Parkinson's. Searches for "neuroprotective pyrrolidine derivatives" and "CNS-active pyridine compounds" underscore this trend.

From a synthetic chemistry perspective, CAS 150281-46-2 serves as a versatile intermediate for constructing complex molecular architectures. Its bifunctional nature allows for selective modifications at either the pyrrolidine nitrogen or the pyridine ring, enabling diverse derivatization strategies. This adaptability aligns with the pharmaceutical industry's demand for fragment-based drug design (FBDD), where small, rigid fragments like 3-(Pyrrolidin-3-yl)pyridine are used to optimize binding affinity. Queries such as "FBDD pyrrolidine scaffolds" and "pyridine-based fragment libraries" frequently appear in academic and industrial research databases.

The compound's physicochemical properties further enhance its utility. With a balanced logP and moderate polarity, 3-(Pyrrolidin-3-yl)pyridine exhibits favorable solubility profiles for both organic and aqueous media—a crucial factor in formulation development. This characteristic has spurred interest in its application for prodrug design, particularly for improving the bioavailability of poorly soluble APIs. Online discussions often revolve around "pyrrolidine prodrug carriers" and "pyridine solubility enhancers", reflecting real-world challenges in drug delivery.

Beyond pharmaceuticals, 150281-46-2 finds niche applications in materials science. Its aromatic and aliphatic hybrid structure makes it a candidate for designing organic semiconductors and ligands for catalysis. The surge in green chemistry initiatives has led to increased searches for "sustainable heterocyclic ligands" and "non-toxic catalytic scaffolds", areas where this compound could play a transformative role.

Quality control and analytical characterization of 3-(Pyrrolidin-3-yl)pyridine remain critical focus areas. Advanced techniques like HPLC-MS and NMR spectroscopy are essential for verifying purity, especially given its use in regulated industries. Laboratories frequently seek information on "CAS 150281-46-2 analytical methods" and "pyrrolidine-pyridine stability testing", emphasizing the need for robust quality standards.

In summary, 3-(Pyrrolidin-3-yl)pyridine (CAS No. 150281-46-2) represents a multifaceted tool for innovation across disciplines. Its structural elegance, combined with broad functionalizability, positions it at the intersection of contemporary scientific challenges—from next-generation therapeutics to sustainable materials. As research evolves, so too will its applications, making it a compound worthy of continued exploration and investment.